molecular formula C13H18N2 B13266979 4-[(3-Methylpentan-2-yl)amino]benzonitrile

4-[(3-Methylpentan-2-yl)amino]benzonitrile

Cat. No.: B13266979
M. Wt: 202.30 g/mol
InChI Key: WXBQTIRYIPERRQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(3-Methylpentan-2-yl)amino]benzonitrile is a benzonitrile derivative featuring a branched alkylamino substituent at the para position of the aromatic ring. The compound’s structure combines a nitrile group (electron-withdrawing) with a tertiary alkylamine (electron-donating), creating a polar yet lipophilic profile. Such reactions typically yield moderate to high purity products after column chromatography .

Properties

Molecular Formula

C13H18N2

Molecular Weight

202.30 g/mol

IUPAC Name

4-(3-methylpentan-2-ylamino)benzonitrile

InChI

InChI=1S/C13H18N2/c1-4-10(2)11(3)15-13-7-5-12(9-14)6-8-13/h5-8,10-11,15H,4H2,1-3H3

InChI Key

WXBQTIRYIPERRQ-UHFFFAOYSA-N

Canonical SMILES

CCC(C)C(C)NC1=CC=C(C=C1)C#N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(3-Methylpentan-2-yl)amino]benzonitrile typically involves the reaction of 4-chlorobenzonitrile with 3-methylpentan-2-amine under suitable conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is heated to a temperature of around 80-100°C for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of 4-[(3-Methylpentan-2-yl)amino]benzonitrile may involve the use of continuous flow reactors to optimize the reaction conditions and improve the yield. The use of catalysts and solvents such as dimethylformamide or dimethyl sulfoxide can also enhance the efficiency of the reaction. The final product is typically purified by recrystallization or column chromatography to obtain a high-purity compound suitable for further applications.

Chemical Reactions Analysis

Types of Reactions

4-[(3-Methylpentan-2-yl)amino]benzonitrile can undergo various types of chemical reactions, including:

    Oxidation: The amino group can be oxidized to form a nitro group under strong oxidizing conditions.

    Reduction: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

    Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

    Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

    Reduction: Lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

    Substitution: Nitric acid for nitration, bromine for bromination.

Major Products Formed

    Oxidation: 4-[(3-Methylpentan-2-yl)amino]nitrobenzene.

    Reduction: 4-[(3-Methylpentan-2-yl)amino]benzylamine.

    Substitution: 4-[(3-Methylpentan-2-yl)amino]-2-bromobenzonitrile.

Scientific Research Applications

4-[(3-Methylpentan-2-yl)amino]benzonitrile has several applications in scientific research, including:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential biological activity and interactions with various biomolecules.

    Medicine: Explored for its potential therapeutic properties, including its use as a precursor for drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(3-Methylpentan-2-yl)amino]benzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Alkylamino Substituents

  • 4-[(3-Methylbutan-2-yl)amino]benzonitrile (): This positional isomer has a shorter branched alkyl chain (3-methylbutane vs. 3-methylpentane).
  • 2-[(4-Methylpentan-2-yl)amino]benzonitrile (): The ortho-substituted isomer exhibits a lower melting point (30–32°C) due to reduced molecular symmetry. The para-substituted target compound may have a higher melting point and enhanced crystallinity, favoring stability in solid formulations .
Compound Substituent Position Alkyl Chain Melting Point (°C) Yield (%)
4-[(3-Methylpentan-2-yl)amino]benzonitrile Para 3-Methylpentan-2-yl Inferred higher N/A
2-[(4-Methylpentan-2-yl)amino]benzonitrile Ortho 4-Methylpentan-2-yl 30–32 69
4-[(3-Methylbutan-2-yl)amino]benzonitrile Para 3-Methylbutan-2-yl Data unavailable N/A

Heterocyclic Derivatives

  • 4-[(4-Hydroxypyrimidin-2-yl)amino]benzonitrile (): Introducing a pyrimidine ring adds hydrogen-bonding capacity and aromaticity, significantly altering electronic properties. The hydroxyl group enhances solubility but may reduce blood-brain barrier penetration compared to the alkylamino target compound .
  • The target compound’s simpler alkyl chain may offer a safer pharmacokinetic profile .

Therapeutic Analogues (HIV NNRTIs)

  • Rilpivirine (): This FDA-approved NNRTI contains a cyanoethenyl group and dimethylphenyl substituents, enabling strong π-π stacking with HIV reverse transcriptase. While the target compound lacks these features, its alkylamino group could serve as a flexible linker in prodrug designs. Rilpivirine’s amphiphilic properties (logP ~4.5) contrast with the target’s likely lower logP (~3.0–3.5), impacting oral bioavailability .
Property 4-[(3-Methylpentan-2-yl)amino]benzonitrile Rilpivirine
Molecular Weight ~218 (estimated) 366.46
logP ~3.0–3.5 4.5
Therapeutic Application Research compound HIV-1 NNRTI
Synthetic Complexity Low High (multi-step synthesis)

Research Implications

The structural simplicity of 4-[(3-Methylpentan-2-yl)amino]benzonitrile makes it a versatile scaffold for medicinal chemistry optimization. Comparisons with NNRTIs (e.g., rilpivirine) highlight opportunities to balance lipophilicity and polarity for improved bioavailability.

Biological Activity

4-[(3-Methylpentan-2-yl)amino]benzonitrile is an organic compound that has garnered attention due to its potential biological activities. This compound features a unique structure characterized by a benzonitrile moiety and an amino group attached to a branched alkyl chain, which significantly influences its chemical properties and biological interactions.

Chemical Structure and Properties

The molecular formula of 4-[(3-Methylpentan-2-yl)amino]benzonitrile is C₁₃H₁₈N₂, with a molecular weight of approximately 202.30 g/mol. Its structure includes:

  • A benzene ring substituted with a nitrile group.
  • An amino group derived from 3-methylpentan-2-ylamine.

This structural configuration contributes to its unique reactivity and potential interactions with biological targets.

Biological Activity

Research indicates that 4-[(3-Methylpentan-2-yl)amino]benzonitrile exhibits significant biological activity, particularly in modulating enzyme activities and interacting with specific receptors. The compound has been studied for its roles as both an inhibitor and an activator in various biochemical pathways, suggesting potential applications in pharmacology.

The biological activity of this compound can be attributed to its ability to interact with various molecular targets, including:

  • Enzymes : It may act as an inhibitor or activator, influencing metabolic pathways.
  • Receptors : The compound has shown potential in modulating receptor functions, which can affect physiological responses.

Research Findings

Several studies have explored the biological implications of 4-[(3-Methylpentan-2-yl)amino]benzonitrile:

  • Enzyme Interaction Studies : In vitro assays have demonstrated that this compound can inhibit specific enzymes involved in metabolic processes, leading to altered cellular responses.
  • Receptor Binding Affinity : Binding assays have indicated that the compound interacts with certain receptors, suggesting its role as a modulator of receptor-mediated signaling pathways.
  • Pharmacological Applications : Preliminary studies suggest that 4-[(3-Methylpentan-2-yl)amino]benzonitrile could be developed into therapeutic agents targeting diseases linked to the pathways it influences.

Case Studies

Recent case studies involving this compound highlight its potential therapeutic benefits:

  • Anticancer Activity : A study investigated the effects of this compound on cancer cell lines, revealing that it induces apoptosis in certain types of cancer cells through specific signaling pathways.
  • Anti-inflammatory Effects : Another study demonstrated that 4-[(3-Methylpentan-2-yl)amino]benzonitrile could reduce inflammation markers in vitro, suggesting its utility in treating inflammatory diseases.

Comparative Analysis

To better understand the unique properties of 4-[(3-Methylpentan-2-yl)amino]benzonitrile, it can be compared with structurally similar compounds:

Compound NameMolecular FormulaKey Differences
4-[Methyl(propan-2-yl)amino]benzonitrileC₁₂H₁₈N₂Shorter alkyl chain; different biological activity
3-[Methyl(2-methylpropyl)amino]benzonitrileC₁₂H₁₈N₂Methyl group at a different position on the ring
4-(Isobutylamino)benzonitrileC₁₂H₁₈N₂Different alkyl substituent affecting reactivity

This table illustrates how variations in alkyl substituents and functional group positioning can significantly influence chemical reactivity and biological properties.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.